![molecular formula C21H33NO3 B3851519 ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate](/img/structure/B3851519.png)
ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate
Overview
Description
Ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate, also known as JNJ-42153605, is a chemical compound that has been studied for its potential use as a therapeutic agent for various medical conditions. This compound belongs to the class of piperidinecarboxylate derivatives and has been shown to have promising results in scientific research.
Mechanism of Action
The exact mechanism of action of ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate is not fully understood, but it is believed to work by modulating the activity of certain neurotransmitters in the brain, including dopamine and serotonin. It has been shown to act as a partial agonist at the dopamine D2 receptor and as an antagonist at the serotonin 5-HT2A receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models and humans. It has been shown to reduce anxiety-like behavior and improve cognitive function in rats. In humans, it has been shown to improve symptoms of schizophrenia and has been well-tolerated in clinical trials.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate in laboratory experiments is that it has been well-characterized in terms of its chemical properties and pharmacological effects. However, one limitation is that it may not be suitable for all types of experiments, and further research is needed to fully understand its potential uses and limitations.
Future Directions
There are a number of potential future directions for research on ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate. One area of interest is its potential use in treating other medical conditions, such as bipolar disorder and post-traumatic stress disorder. Another area of interest is its potential use in combination with other drugs to enhance its therapeutic effects. Further research is needed to fully understand the potential uses and limitations of this compound.
Scientific Research Applications
Ethyl 1-[4-(hexyloxy)benzyl]-4-piperidinecarboxylate has been studied for its potential use in treating various medical conditions, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antipsychotic effects in animal models, and initial clinical trials have shown promising results in humans.
properties
IUPAC Name |
ethyl 1-[(4-hexoxyphenyl)methyl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33NO3/c1-3-5-6-7-16-25-20-10-8-18(9-11-20)17-22-14-12-19(13-15-22)21(23)24-4-2/h8-11,19H,3-7,12-17H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRJCDBDHGYWMCP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCOC1=CC=C(C=C1)CN2CCC(CC2)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.